Cas no 2668984-44-7 (2-(Naphthalen-2-yl)ethanamine hydrobromide)

• Product Name: 2-(Naphthalen-2-yl)ethanamine hydrobromide
• CAS No: 2668984-44-7
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• CID: 5085484
• PubChem ID: 145711272
• Update Time: 2025-11-06

2-(Naphthalen-2-yl)ethanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• BS-52669
• E74929
• 2-naphthalen-2-ylethanamine;hydrobromide
• 2-(Naphthalen-2-yl)ethanamine hydrobromide
• 2668984-44-7

• Inchi： 1S/C12H13N.BrH/c13-8-7-10-5-6-11-3-1-2-4-12(11)9-10;/h1-6,9H,7-8,13H2;1H
• InChI Key： DJHHDPHSCQTOJA-UHFFFAOYSA-N
• SMILES： C(C1C=CC2C=CC=CC=2C=1)CN.Br

Computed Properties

• Exact Mass: 251.03096g/mol
• Monoisotopic Mass: 251.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-(Naphthalen-2-yl)ethanamine hydrobromide

2-(Naphthalen-2-yl)ethanamine Hydrobromide: A Comprehensive Overview

The compound with CAS No 2668984-44-7, commonly referred to as 2-(Naphthalen-2-yl)ethanamine hydrobromide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a bromide salt of 2-(naphthalen-2-yl)ethanamine, which is a derivative of naphthalene—a polycyclic aromatic hydrocarbon with two fused benzene rings. The hydrobromide form is particularly relevant due to its potential applications in drug development and material science.

Naphthalene derivatives have long been studied for their unique electronic properties and structural versatility. The naphthalen-2-yl group in this compound contributes to its aromaticity and stability, making it a valuable building block in organic synthesis. Recent studies have explored the use of naphthalene-based compounds in the development of novel pharmaceuticals, particularly in the context of anti-cancer agents and neuroprotective drugs.

The hydrobromide form of 2-(naphthalen-2-yl)ethanamine is notable for its high solubility in polar solvents, which enhances its bioavailability when used as a drug candidate. This property has been leveraged in preclinical studies to investigate its potential as an anti-inflammatory agent. Researchers have reported that the compound exhibits significant inhibitory activity against key inflammatory pathways, suggesting its potential utility in treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.

One of the most exciting developments involving CAS No 2668984-44-7 is its role in the synthesis of advanced materials. Scientists have recently demonstrated that this compound can serve as a precursor for the formation of graphene-like structures under specific reaction conditions. The ability to generate such materials has profound implications for the field of nanotechnology, particularly in the development of high-performance electronics and energy storage devices.

In addition to its chemical applications, 2-(Naphthalen-2-yl)ethanamine hydrobromide has also been studied for its environmental impact. Researchers have investigated its biodegradability and toxicity profiles, which are critical factors for ensuring sustainable chemical practices. Findings indicate that the compound exhibits low toxicity to aquatic organisms, making it a safer alternative to other naphthalene derivatives in industrial applications.

The synthesis of CAS No 2668984-44-7 involves a multi-step process that typically begins with the bromination of naphthalene followed by alkylation and subsequent acid-base neutralization to form the hydrobromide salt. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From a pharmacokinetic perspective, 2-(Naphthalen-2-yl)ethanamine hydrobromide demonstrates favorable absorption characteristics when administered orally or parenterally. Studies conducted on animal models have revealed rapid systemic distribution and moderate clearance rates, which are advantageous for therapeutic applications requiring sustained drug levels.

In conclusion, CAS No 2668984-44-7, or 2-(Naphthalen-2-yl)ethanamine hydrobromide, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties, coupled with recent breakthroughs in synthesis and application research, position it as a promising candidate for future innovations in medicine, materials science, and sustainable chemistry.